2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(2-chloro-4-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-4-5-9(10(13)7-8)12-11(15)3-2-6-14-12/h2-7,15H,1H3
• InChI Key: YDENOBGPYGSXHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=CC=N2)O)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID10682831
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261908-43-3

Description

2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine (2CMPH) is an organic compound that has many applications in scientific research. It is a colorless, water-soluble compound with a melting point of 135-136°C. 2CMPH has a wide range of uses in the laboratory, including synthesis of compounds, catalytic reactions, and as a reagent.

Mechanism of Action

2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% acts as an intermediate in the synthesis of compounds. It is used to catalyze the reaction of two molecules and form a new compound. 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% acts as a bridge between the two molecules, allowing them to react and form the desired product. The mechanism of action of 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% is not fully understood, but it is believed to involve the formation of a covalent bond between the two molecules.
Biochemical and Physiological Effects
2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an antioxidant, scavenging free radicals and preventing cell damage. It has also been shown to inhibit the growth of bacteria and fungi, as well as to inhibit the activity of enzymes involved in the metabolism of drugs. Additionally, 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The use of 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% in laboratory experiments has several advantages. It is a water-soluble compound, making it easy to use in aqueous solutions. It is also a relatively inexpensive reagent, making it a cost-effective choice for laboratory experiments. Additionally, it is a relatively stable compound, making it suitable for long-term storage.
The use of 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% in laboratory experiments also has some limitations. It is a toxic compound, and care must be taken to avoid exposure. Additionally, it is a colorless compound, making it difficult to detect in solutions. Finally, it is not very soluble in organic solvents, making it difficult to use in organic reactions.

Future Directions

The use of 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% in scientific research is expected to continue to expand in the future. It has potential applications in the synthesis of new compounds, catalytic reactions, and as a reagent. Additionally, it could be used in the synthesis of new materials for use in optoelectronic devices. Finally, it could be used in the synthesis of new pharmaceuticals, such as antibiotics and antiviral agents.

Synthesis Methods

2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% can be synthesized in several different ways. The most common method is the reaction of 2-chloro-4-methylphenol with pyridine in the presence of an acid catalyst. The reaction occurs in aqueous solution at room temperature and produces a yellow solution of 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95%. Other methods of synthesis include the reaction of 2-chloro-4-methylphenol with hydroxylamine, the reaction of 4-methylphenol with 2-chloropyridine, and the reaction of 2-chloro-4-methylphenol with hydroxylpyridine.

Scientific Research Applications

2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has many applications in scientific research. It has been used in the synthesis of compounds, catalytic reactions, and as a reagent. 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has also been used in the synthesis of biologically active compounds, such as antibiotics and antiviral agents. It has also been used in the synthesis of organic compounds, such as dyes, pigments, and pharmaceuticals. 2-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has been used in the synthesis of organic semiconductors and other materials for use in optoelectronic devices.